Cas no 61957-04-8 (1H-Pyrrole-3-carboxaldehyde, 1-(1-methylpropyl)- (9CI))

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 1-(1-methylpropyl)- (9CI)
• CAS No: 61957-04-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1017846
• PubChem ID: 43831276
• Update Time: 2025-04-20

1H-Pyrrole-3-carboxaldehyde, 1-(1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 1-(1-methylpropyl)- (9CI)
• 1-(sec-Butyl)-1H-pyrrole-3-carbaldehyde
• 1H-Pyrrole-3-carboxaldehyde, 1-(1-methylpropyl)-
• 61957-04-8
• AKOS000112070
• DB-323066

• Inchi： 1S/C9H13NO/c1-3-8(2)10-5-4-9(6-10)7-11/h4-8H,3H2,1-2H3
• InChI Key： OZNSXTSOKGIDBG-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(C=1)C(C)CC

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 22Ų